N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide
• InChI: InChI=1S/C21H23N3OS/c1-15-10-11-18-19(13-15)26-21(23-18)24(14-17-9-5-6-12-22-17)20(25)16-7-3-2-4-8-16/h5-6,9-13,16H,2-4,7-8,14H2,1H3
• InChI Key: UGZPYYKNIULIEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4CCCCC4
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol
• CAS No.: 942002-97-3

Description

N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.
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Scientific Research Applications

Environmental Remediation

The use of novel magnetic nanoadsorbents modified with thiazole derivatives for the removal of heavy metals from industrial wastes represents a significant application. These materials, characterized by high adsorption capacity, stability, and ease of synthesis, have demonstrated effectiveness in purifying water from contaminants like Zn²⁺ and Cd²⁺ ions, showcasing the environmental applications of thiazole-based compounds (Zargoosh et al., 2015).

Antimicrobial and Anticancer Agents

The synthesis of thiopyrimidine and thiazolopyrimidine derivatives starting from specific ketones and their evaluation as antimicrobial agents highlight the biomedical relevance of thiazole compounds. These derivatives exhibit promising antimicrobial activities, indicating their potential in developing new therapeutic agents (Hawas et al., 2012).

Catalysis and Ligand Design

The development of imidazo[1,5-a]pyridinium salts containing thioether-functionalized side chains for use in catalytic processes underscores the versatility of thiazole derivatives in synthetic chemistry. These compounds serve as effective ligands in catalysis, facilitating various organic transformations with high efficiency and selectivity (Roseblade et al., 2007).

Novel Synthetic Methodologies

The exploration of new synthetic routes to create N-, S,N-, and Se,N-heterocycles via the Mannich reaction showcases the compound's utility in generating diverse heterocyclic structures. This research broadens the scope of synthetic organic chemistry, providing new strategies for constructing complex molecules with potential applications in pharmaceuticals and materials science (Dotsenko et al., 2019).

Pharmaceutical Development

Investigations into the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases, targeting antihypertensive α-blocking agents, demonstrate the pharmaceutical applications of thiazole derivatives. These compounds' pharmacological profiling indicates their potential as therapeutic agents, particularly in managing hypertension and other cardiovascular conditions (Abdel-Wahab et al., 2008).